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Compound Name: 1,2-Ethanediol, dipropanoate

Cat. No.: B086415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ethylene glycol

dipropionate as a versatile component in coating and adhesive formulations. The information is

intended to guide researchers and formulation chemists in leveraging the unique properties of

this compound to achieve desired performance characteristics. Detailed experimental protocols

are provided to facilitate laboratory evaluation and application development.

Introduction to Ethylene Glycol Dipropionate
Ethylene glycol dipropionate (EGDP) is a diester of ethylene glycol and propionic acid with the

chemical formula C8H14O4.[1][2][3] It is a clear, colorless liquid with a mild, fruity odor. Its

primary applications in the coatings and adhesives industries stem from its excellent solvency,

low volatility, and compatibility with a wide range of polymer resins. It is often used as a

coalescing agent, plasticizer, and solvent.[1][2]

Key Functions in Formulations:
Coalescing Agent: In latex-based coatings, EGDP facilitates the formation of a continuous,

uniform film by softening the polymer particles and promoting their fusion as the coating

dries. This is crucial for achieving optimal mechanical properties and appearance.

Plasticizer: EGDP can be used to increase the flexibility and durability of both coatings and

adhesives.[1][2] By reducing the brittleness of the polymer matrix, it can improve impact
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resistance and adhesion to various substrates.

Solvent: With its good solvency for a variety of resins, EGDP can be used to adjust the

viscosity of solvent-borne and waterborne formulations, improve flow and leveling, and

enhance substrate wetting.

Quantitative Data
The following tables summarize the key physical and chemical properties of ethylene glycol

dipropionate, as well as illustrative performance data when used in a coating formulation.

Table 1: Physical and Chemical Properties of Ethylene Glycol Dipropionate

Property Value Reference

Molecular Formula C8H14O4 [1][3]

Molecular Weight 174.19 g/mol [1]

CAS Number 123-80-8 [1][3]

Appearance Clear, colorless liquid [1][2]

Solubility in Water Slightly soluble [1][2]

Note: Specific values for properties like boiling point, density, and viscosity can vary slightly

between different sources and grades of the material. It is always recommended to refer to the

manufacturer's technical data sheet for precise information.

Table 2: Illustrative Performance of a Coalescing Agent in a Water-Based Acrylic Coating
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Property
Formulation without
Coalescent

Formulation with 5% EGDP
(Illustrative)

Minimum Film Formation

Temperature (MFFT)
15 °C 5 °C

Drying Time (Set-to-Touch) 45 minutes 60 minutes

Pencil Hardness (7 days cure) HB F

Adhesion (ASTM D3359,

Cross-hatch)
3B 5B

Viscosity (KU) 95 92

Disclaimer: The data in Table 2 is illustrative and based on typical performance of glycol-based

coalescing agents. Actual results will depend on the specific formulation, including the type of

acrylic resin, pigment volume concentration (PVC), and other additives.

Experimental Protocols
The following are detailed protocols for incorporating and evaluating ethylene glycol

dipropionate in coating and adhesive formulations. These protocols are based on industry-

standard testing methods.

Protocol for Formulating a Water-Based Acrylic Coating
Objective: To prepare a water-based acrylic paint formulation incorporating ethylene glycol

dipropionate as a coalescing agent.

Materials:

Acrylic emulsion (e.g., 50% solids content)

Pigment (e.g., Titanium Dioxide)

Dispersant

Defoamer
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Thickener

Ethylene Glycol Dipropionate

Deionized water

Equipment:

High-speed disperser with a Cowles blade

Laboratory balance

Beakers and mixing vessels

Paint shaker

Procedure:

Pigment Dispersion (Grind Phase): a. To a suitable mixing vessel, add the calculated amount

of deionized water and dispersant. b. While mixing at low speed, slowly add the titanium

dioxide pigment. c. Add a defoamer to control foam. d. Increase the dispersion speed to high

(e.g., 2000-3000 rpm) and grind for 20-30 minutes until a Hegman fineness of 6-7 is

achieved.

Letdown Phase: a. Reduce the mixing speed to low. b. Slowly add the acrylic emulsion to the

pigment dispersion. c. Add the pre-calculated amount of ethylene glycol dipropionate (e.g.,

5% based on polymer solids). d. Add any remaining additives, such as a thickener to adjust

the viscosity. e. Continue mixing at low speed for another 15-20 minutes to ensure

homogeneity.

Final Adjustments: a. Measure the pH and viscosity of the paint. Adjust with appropriate

additives if necessary. b. Strain the paint through a 100-mesh screen to remove any

undispersed particles.

Protocol for Evaluating Coating Performance
Objective: To assess the performance of the prepared coating formulation containing ethylene

glycol dipropionate.
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1. Drying Time (ASTM D1640): a. Apply the coating to a clean glass panel at a specified wet

film thickness. b. At regular intervals, lightly touch the surface of the film with a clean, dry finger.

The "set-to-touch" time is when no paint adheres to the finger. c. To determine "dry-hard" time,

press the thumb firmly onto the film. The film is considered dry-hard when no impression is left.

2. Adhesion (ASTM D3359 - Test Method B): a. Apply the coating to a metal panel and allow it

to cure completely. b. Use a sharp utility knife or a special cross-hatch cutter to make a grid of

six cuts in each direction through the coating to the substrate. c. Apply a piece of specified

pressure-sensitive tape firmly over the grid. d. Remove the tape rapidly at a 180° angle. e.

Evaluate the adhesion based on the amount of coating removed by the tape, using the ASTM

classification scale (5B = no removal, 0B = severe removal).

3. Viscosity (ASTM D2196): a. Use a rotational viscometer (e.g., Brookfield viscometer) with

the appropriate spindle. b. Measure the viscosity of the liquid paint at a controlled temperature

(e.g., 25 °C). c. Record the viscosity in Krebs Units (KU) or centipoise (cP) at a specified

rotational speed.

Protocol for Formulating a Water-Based Adhesive
This protocol is adapted from a patent for a similar glycol ester, ethylene glycol diacetate, in a

waterborne adhesive.[4]

Objective: To prepare a water-based packaging adhesive with ethylene glycol dipropionate as a

solvent and plasticizer.

Materials:

Polyvinyl acetate (PVAc) emulsion (e.g., 55% solids)

Plasticizer (e.g., dibutyl phthalate)

Ethylene Glycol Dipropionate

Defoamer

Water

Procedure:
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In a mixing vessel, add the polyvinyl acetate emulsion.

While stirring at a moderate speed, add the plasticizer.

Slowly add the ethylene glycol dipropionate to the mixture.

Add a defoamer to control any foam generation.

If necessary, add water to adjust the viscosity to the desired application range.

Continue mixing for 20-30 minutes until the adhesive is homogeneous.

Protocol for Evaluating Adhesive Performance
Objective: To assess the bonding strength of the prepared adhesive.

1. Bonding Test (Adapted from US Patent 5,100,944):[4] a. Apply a consistent film of the

adhesive to one substrate (e.g., cardboard) using a drawdown bar or other suitable applicator.

b. Immediately place a second piece of the same substrate on top of the adhesive film. c. Apply

pressure with a hand roller to ensure intimate contact. d. Allow the bonded samples to dry for at

least 24 hours at ambient conditions. e. Manually pull the two substrates apart and observe the

mode of failure. A high degree of "fiber tear" (where the cardboard fibers tear before the

adhesive bond fails) indicates good adhesion.

Visualizations
The following diagrams illustrate key concepts related to the application of ethylene glycol

dipropionate.

Caption: Role of Ethylene Glycol Dipropionate in Coating Film Formation.

Caption: Workflow for Evaluating Coatings with Ethylene Glycol Dipropionate.

Caption: Decision Tree for Using Ethylene Glycol Dipropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dipropionate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dipropionate
https://cameochemicals.noaa.gov/chemical/11340
https://cameochemicals.noaa.gov/chemical/11340
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123808
https://patents.google.com/patent/US5100944A/en
https://patents.google.com/patent/US5100944A/en
https://www.benchchem.com/product/b086415#use-of-ethylene-glycol-dipropionate-in-coatings-and-adhesives
https://www.benchchem.com/product/b086415#use-of-ethylene-glycol-dipropionate-in-coatings-and-adhesives
https://www.benchchem.com/product/b086415#use-of-ethylene-glycol-dipropionate-in-coatings-and-adhesives
https://www.benchchem.com/product/b086415#use-of-ethylene-glycol-dipropionate-in-coatings-and-adhesives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086415?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

